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Compound of Interest

Compound Name:
1-(2H-1,3-benzodioxol-5-

ylmethyl)-3-methylurea

CAS No.: 2620-51-1

Cat. No.: B2544477 Get Quote

In the landscape of medicinal chemistry, the strategic combination of well-characterized

pharmacophores is a cornerstone of rational drug design. The benzodioxole (also known as

methylenedioxyphenyl or MDP) and methylurea moieties represent two such "privileged

scaffolds." The 1,3-benzodioxole ring, a bicyclic heterocyclic structure, is found in numerous

natural products and synthetic compounds, often enhancing metabolic stability or modulating

interactions with biological targets.[1] Its unique electronic properties and ability to engage in

various non-covalent interactions have cemented its role in developing agents with anticancer,

anti-inflammatory, and neurological activities.[2][3]

The methylurea group, on the other hand, is a small but functionally potent unit. Its dual nature

as a hydrogen bond donor and acceptor allows it to form robust and specific interactions with

protein active sites, a critical feature for modulating enzyme activity or receptor binding.[4] This

functionality is frequently incorporated into molecules to enhance potency, selectivity, and

pharmacokinetic properties like aqueous solubility.[4]

This guide provides a comprehensive exploration of the synthesis, mechanisms of action, and

therapeutic applications of hybrid molecules that fuse the benzodioxole and methylurea

scaffolds. As a senior application scientist, the following sections are designed not merely to

report findings but to provide a causal understanding of the experimental choices and a

practical framework for researchers in the field.
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Core Synthesis Strategies: Building the Molecular
Framework
The synthesis of benzodioxole methylurea derivatives typically follows a convergent approach,

where the two key fragments are prepared separately and then coupled in a final step. The

choice of synthetic route is dictated by the desired substitution patterns and the commercial

availability of starting materials.

General Synthetic Workflow
The overall process can be visualized as a logical flow from starting materials to final biological

evaluation.
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Fragment Synthesis

Urea Moiety Formation

Post-Synthesis Workflow

Benzodioxole Starting Material
(e.g., Piperonal, Piperonylamine)

Functionalization / Derivatization
(e.g., Bromination, Suzuki Coupling)

Benzodioxole Amine Intermediate Coupling ReactionMethyl Isocyanate
or Phosgene Equivalent

Purification
(e.g., Chromatography, Recrystallization)

Structural Confirmation
(NMR, HR-MS)

In Vitro Screening
(e.g., Cytotoxicity, Enzyme Assays)

In Vivo Evaluation
(e.g., Animal Models)
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Cancer Cell

Benzodioxole Methylurea
Derivative

Thioredoxin Reductase (TrxR)
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↓ Angiogenesis ↓ Mitotic Arrest

R1: Benzodioxole Ring
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R2: Terminal Group
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Intact ring is often crucial for activity.
Substituents (e.g., methoxy) at specific

positions can enhance potency.

Nature of the linker is critical.
Vinyl linkers can enhance antitumor activity

compared to direct amide bonds.

Modifications here heavily influence
target selectivity and pharmacokinetics.

Incorporating groups like trifluoromethylpiperazine
can boost antitumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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